N-(2-chlorobenzyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C20H22ClN5O2/c1-12-10-19(28)24-20(23-12)26-14(3)16(13(2)25-26)8-9-18(27)22-11-15-6-4-5-7-17(15)21/h4-7,10H,8-9,11H2,1-3H3,(H,22,27)(H,23,24,28)
• InChI Key: WWWGYRPQBIGQNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NCC3=CC=CC=C3Cl)C
• Molecular Formula: C20H22ClN5O2
• Molecular Weight: 399.9 g/mol
• CAS No.: 1171624-33-1

Description

N-(2-chlorobenzyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C20H22ClN5O2 and its molecular weight is 399.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Potential

• Synthesis Techniques : The synthesis of pyrimidine-linked pyrazole heterocyclics, which includes similar compounds, often involves microwave irradiative cyclocondensation. This technique has been used for creating compounds with potential biological activities (Deohate & Palaspagar, 2020).

• Biological Activities : These synthesized compounds have been evaluated for their potential in insecticidal and antibacterial applications. Studies have shown that certain pyrimidine and pyrazole derivatives exhibit moderate to good antibacterial activities against various bacterial strains (Asiri & Khan, 2010).

Potential in Antidepressant and Anticancer Research

• Antidepressant Properties : Research has identified compounds with structures similar to N-(2-chlorobenzyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide showing potential as antidepressants. These compounds have been tested in standard antidepressant assays, demonstrating comparable potency to established drugs like imipramine, but with reduced side effects (Bailey et al., 1985).

• Anticancer Potential : Novel pyrazolopyrimidines derivatives, closely related to the compound , have been synthesized and evaluated as potential anticancer and anti-5-lipoxygenase agents. Some of these compounds have demonstrated significant cytotoxic activities in cell line studies (Rahmouni et al., 2016).

Applications in Herbicide Development

• Herbicidal Activity : Certain pyrimidine derivatives have been found to be effective as herbicides. For example, compounds with pyrimidine structures have shown efficacy in herbicidal activity, suggesting a potential application for similar compounds in agricultural sciences (Liu et al., 2008).